2-(1-(4-chlorobenzyl)-1H-indol-3-yl)-N-(2-methoxyphenethyl)acetamide

• IUPAC Name: 2-[1-[(4-chlorophenyl)methyl]indol-3-yl]-N-[2-(2-methoxyphenyl)ethyl]acetamide
• InChI: InChI=1S/C26H25ClN2O2/c1-31-25-9-5-2-6-20(25)14-15-28-26(30)16-21-18-29(24-8-4-3-7-23(21)24)17-19-10-12-22(27)13-11-19/h2-13,18H,14-17H2,1H3,(H,28,30)
• InChI Key: AKAFFJAVVUYCEL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CCNC(=O)CC2=CN(C3=CC=CC=C32)CC4=CC=C(C=C4)Cl
• Molecular Formula: C26H25ClN2O2
• Molecular Weight: 432.9 g/mol
• CAS No.: 921920-61-8

Description

2-(1-(4-chlorobenzyl)-1H-indol-3-yl)-N-(2-methoxyphenethyl)acetamide, also known as O-2050, is a synthetic compound that belongs to the family of indole-based synthetic cannabinoids. This compound has been widely researched for its potential therapeutic applications in various fields of medicine, including pain management, cancer treatment, and neurodegenerative disorders.

Scientific Research Applications

Comparative Metabolism of Chloroacetamide Herbicides

Research on the metabolism of chloroacetamide herbicides in human and rat liver microsomes shows the complex metabolic pathways involved in the biotransformation of these compounds, which could inform the metabolic study of similar compounds like 2-(1-(4-chlorobenzyl)-1H-indol-3-yl)-N-(2-methoxyphenethyl)acetamide. This study highlights the importance of understanding species-specific metabolic processes and the role of cytochrome P450 isoforms in the metabolism of chloroacetamides Coleman, Linderman, Hodgson, & Rose, 2000.

Synthesis and Evaluation as Antimicrobial Agents

The synthesis and evaluation of novel (2-oxo-3-(arylimino) indolin-1-yl)-N-aryl acetamide derivatives for their antibacterial and antifungal activities demonstrate the potential pharmaceutical applications of compounds with similar structures. Some derivatives showed promising antibacterial and antifungal activities, indicating that similar compounds could be explored for therapeutic purposes Debnath & Ganguly, 2015.

Metabolism of Cyclooxygenase-2 Inhibitor

The metabolism of a selective cyclooxygenase-2 inhibitor was studied in liver microsomes of various species, including humans. This research outlines the oxidative pathways and identifies active metabolites, which could be relevant for understanding the metabolic fate of similar compounds in biological systems Remmel, Crews, Kozak, Kalgutkar, & Marnett, 2004.

Design-Based Synthesis and Molecular Docking

A study on the design-based synthesis, molecular docking analysis of an anti-inflammatory drug, and geometrical optimization and interaction energy studies of an indole acetamide derivative reveals the detailed chemical synthesis process and computational modeling used to predict the biological activity of new compounds. This approach can be applied to the synthesis and evaluation of the biological activity of this compound Al-Ostoot et al., 2020.